Cas no 1398331-84-4 ((4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester)

• Product Name: (4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester
• CAS No: 1398331-84-4
• MF: C₁₇H₂₅BO₃
• MW: 288.189605474472
• MDL: MFCD28133812
• CID: 2102931
• Update Time: 2023-11-22

(4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• (1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclobutyl)methanol
• (4-(1-(Hydroxymethyl)cyclobutyl)phenyl)boronic acid pinacol ester
• (4-(1-(Hydroxymethyl)Cyclobutyl)Phenyl)Boronic Acid Pinacol Ester

• MDL： MFCD28133812
• Inchi： 1S/C17H25BO3/c1-15(2)16(3,4)21-18(20-15)14-8-6-13(7-9-14)17(12-19)10-5-11-17/h6-9,19H,5,10-12H2,1-4H3
• InChI Key： QLCCMRZIQNQOHS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2(CO)CCC2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• Topological Polar Surface Area: 38.7